6-(1-benzofuran-2-yl)-N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]nicotinamide

• IUPAC Name: 6-(1-benzofuran-2-yl)-N-[3-(2-propan-2-ylimidazol-1-yl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H24N4O2/c1-16(2)22-24-11-13-27(22)12-5-10-25-23(28)18-8-9-19(26-15-18)21-14-17-6-3-4-7-20(17)29-21/h3-4,6-9,11,13-16H,5,10,12H2,1-2H3,(H,25,28)
• InChI Key: JZJGLIDFGAWPOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCNC(=O)C2=CN=C(C=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol

Description

6-(1-benzofuran-2-yl)-N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]nicotinamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as BPIQ or BPN and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of BPIQ is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibition can lead to the activation of tumor suppressor genes and the suppression of oncogenes, resulting in the induction of cell death in cancer cells. BPIQ has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in energy homeostasis and the regulation of cellular metabolism.
Biochemical and Physiological Effects
BPIQ has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and prevent neuronal cell death. BPIQ has also been shown to inhibit the growth and proliferation of cancer cells and to have anti-inflammatory effects. Additionally, BPIQ has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

BPIQ has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues, allowing for easy access to intracellular targets. BPIQ is also stable and can be easily synthesized in large quantities. However, BPIQ has some limitations for lab experiments. It has limited solubility in water, which can make it difficult to use in some experiments. Additionally, BPIQ has not been extensively studied in vivo, and its effects in animal models may differ from its effects in vitro.

Future Directions

For the study of BPIQ include investigating its effects on other diseases and developing more potent and selective HDAC inhibitors.

Synthesis Methods

BPIQ can be synthesized using various methods. One of the most common methods involves the reaction of 6-bromonicotinamide with 2-isopropyl-1H-imidazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-(benzofuran-2-yl)acetic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to yield BPIQ.

Scientific Research Applications

BPIQ has been studied for its potential applications in scientific research. It has been shown to have anticancer activity and can induce cell death in various cancer cell lines. BPIQ has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and can prevent neuronal cell death.